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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Axitinib Impurity 2

CAS No.: 1428728-83-9

Cat. No.: S1790298

The table below summarizes the core information available for Axitinib Impurity 2:

Property

Description

Chemical Name

Common Name

CAS Number

Molecular
Formula

Molecular
Weight

Appearance

Melting Point

2,2'-((6,6'-(2,4-Di(pyridin-2-yl)cyclobutane-1,3-diyl)bis(1H-indazole-6,3-
diyl))bis(sulfanediyl))bis(N-methylbenzamide) [1] [2]

Axitinib Dimer [3] [1]
1428728-83-9 [3] [1] [2]

CaaH36Ns02S2 [1] [2]

772.94 g/mol [1] [2]

Pale beige solid [1] [2]

>244 °C (decomposes) [1]

Inferred Formation Pathway

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s1790298?utm_src=pdf-body
https://www.smolecule.com/products/s1790298?utm_src=pdf-interest
https://www.smolecule.com/products/s1790298?utm_src=pdf-body
https://www.chemicalbook.com/ProductChemicalPropertiesCB23133679_EN.htm
https://toref-standards.com/impurity-standards/axitinib-impurity-2/
https://www.tlcstandards.com/ProdDetail.aspx?ID=A-188002&name=AXITINIB
https://www.chemicalbook.com/ProductChemicalPropertiesCB23133679_EN.htm
https://www.tlcstandards.com/ProdDetail.aspx?ID=A-188002&name=AXITINIB
https://www.chemicalbook.com/ProductChemicalPropertiesCB23133679_EN.htm
https://toref-standards.com/impurity-standards/axitinib-impurity-2/
https://www.chemicalbook.com/ProductChemicalPropertiesCB23133679_EN.htm
https://toref-standards.com/impurity-standards/axitinib-impurity-2/
https://www.chemicalbook.com/ProductChemicalPropertiesCB23133679_EN.htm
https://toref-standards.com/impurity-standards/axitinib-impurity-2/
https://www.chemicalbook.com/ProductChemicalPropertiesCB23133679_EN.htm
https://toref-standards.com/impurity-standards/axitinib-impurity-2/
https://www.chemicalbook.com/ProductChemicalPropertiesCB23133679_EN.htm
https://www.smolecule.com/products/s1790298?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Based on its identified structure as a dimer (a molecule formed from two similar subunits), the most logical
formation pathway for Axitinib Impurity 2 is a photochemical [2+2] cycloaddition reaction [1] [2]. This

is a common reaction for compounds containing alkenes.

The proposed formation can be visualized as follows:
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Click to download full resolution via product page

This diagram illustrates that two molecules of Axitinib, under certain conditions (likely exposure to light or
heat), react with each other. The key step is the formation of a cyclobutane ring (a four-membered carbon

ring) that connects the two parent drug molecules, leading to the complex dimeric structure.

Implications for Your Research

Understanding that this impurity is a dimer formed via a cycloaddition reaction is critical for drug

development:

¢ Root Cause Analysis: Its presence in a drug substance or product can indicate exposure to light
during synthesis, purification, or storage. This points to a need for better process controls or
protective packaging (e.g., using amber glass vials).

¢ Analytical Method Development: Knowing the structure and properties aids in developing and
validating stability-indicating HPLC methods to monitor the level of this specific impurity, as required
by regulatory guidelines like ICH Q3B [4].

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.smolecule.com/products/s1790298?utm_src=pdf-body
https://www.chemicalbook.com/ProductChemicalPropertiesCB23133679_EN.htm
https://toref-standards.com/impurity-standards/axitinib-impurity-2/
https://www.smolecule.com/products/s1790298?utm_src=pdf-body-img
https://ijpsr.com/bft-article/validation-of-stability-indicating-rp-hplc-method-for-simultaneous-estimation-of-axitinib-and-avelumab-by-using-analytical-quality-by-design-aqbd-method/?view=fulltext
https://www.smolecule.com/products/s1790298?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

e Synthesis Strategy: Process chemists can use this knowledge to optimize the manufacturing and
purification conditions to minimize the formation of this dimeric impurity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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